Cas no 4955-25-3 (Calocephalin)
Calocephalin structure
Product Name:Calocephalin
CAS No:4955-25-3
MF:C15H20O4
MW:264.316905021667
CID:2040869
Update Time:2025-03-26
Calocephalin Chemical and Physical Properties
Names and Identifiers
-
- Calocephalin
- 7a-(Acetyloxy)-1a,7-dimethyl-3-methylene-1b,2,2a,3,5a,6,7,7a,8,8a-decahydrooxireno[2,3]azuleno[6,5-b]furan-4(1aH)-one
- Oxireno[2,3]azuleno[6,5-b]furan-5(1aH)-one, decahydro-7a-hydroxy-1a,7-dimethyl-3-methylene-, acetate, stereoisomer (8CI)
-
- Inchi: 1S/C15H20O4/c1-7-4-10-9(8(2)13(16)18-10)5-11-14(3)12(19-14)6-15(7,11)17/h7,9-12,17H,2,4-6H2,1,3H3
- InChI Key: DRJMCIFWLHCUNP-UHFFFAOYSA-N
- SMILES: CC1C2(C(C3(C(C2)O3)C)CC2C(OC(C2=C)=O)C1)O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- XLogP3: 1.935
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 435.9±45.0 °C(Predicted)
Calocephalin Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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